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Compound of Interest

Compound Name: BAY-218

Cat. No.: B605929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-218 is a potent and selective small-molecule inhibitor of the Aryl hydrocarbon Receptor

(AhR).[1][2][3][4] It functions by inhibiting the nuclear translocation of AhR, thereby preventing

the transcription of dioxin response element (DRE)-regulated target genes.[1] This inhibitory

action can rescue cellular processes from the effects of both exogenous and endogenous AhR

ligands.[1] In preclinical studies, BAY-218 has been shown to enhance anti-tumor immune

responses and reduce tumor growth.[1][5] Proper preparation of a BAY-218 stock solution is a

critical first step for accurate and reproducible in vitro and in vivo experiments. Dimethyl

sulfoxide (DMSO) is a common solvent for preparing stock solutions of BAY-218 due to its high

solvating power for organic molecules.

Data Presentation
The following table summarizes the key quantitative data for preparing a BAY-218 stock

solution with DMSO.
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Parameter Value Source(s)

Molecular Weight 401.82 g/mol [1][4]

Solubility in DMSO
30 mg/mL (74.66 mM) - 252

mg/mL (627.15 mM)
[1][6][7]

Recommended Stock Solution

Concentration
10 mM - 100 mM General laboratory practice

Storage of Solid Compound -20°C for up to 3 years [1][6]

Storage of DMSO Stock

Solution

-80°C for up to 1 year; -20°C

for up to 1 month
[1][2][6]

Note: The reported solubility of BAY-218 in DMSO varies across different suppliers. It is

recommended to start with a lower concentration and perform a small-scale solubility test

before preparing a large volume of stock solution. Sonication may be required to fully dissolve

the compound.[6]

Experimental Protocols
Materials

BAY-218 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM BAY-218 Stock Solution
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Calculate the required mass of BAY-218:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 401.82 g/mol x 1000 mg/g = 4.0182 mg

Weigh the BAY-218 powder:

Tare a sterile, amber microcentrifuge tube on an analytical balance.

Carefully weigh out approximately 4.02 mg of BAY-218 powder directly into the tared tube.

Record the exact weight.

Add DMSO:

Based on the actual weight of the BAY-218 powder, calculate the precise volume of

DMSO needed to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 401.82 ( g/mol )] / 10 (mmol/L)

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the BAY-218 powder.

Dissolve the compound:

Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

[6]

Aliquot and store:
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To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes.[1]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and your initials.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2][6]

Mandatory Visualizations
Signaling Pathway of BAY-218
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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